Cas no 1313514-53-2 (2-(3-Bromophenyl)triphenylene)

• Product Name: 2-(3-Bromophenyl)triphenylene
• CAS No: 1313514-53-2
• Molecular Formula: C₂₄H₁₅Br
• Molecular Weight: 383.2799
• MDL: MFCD28384139
• CID: 2183896
• PubChem ID: 253660510

2-(3-Bromophenyl)triphenylene Properties

Names and Identifiers

• 2-(3-Bromophenyl)triphenylene
• 2-(3-bromophenyl)-triphenylene
• 2-(3-Bromo-phenyl)-triphenylene
• Triphenylene, 2-(3-bromophenyl)-
• AMY42301
• 5206AJ
• OL10158
• SY037023
• B4746
• F15542
• MFCD28384139
• KWXFBIBEVROWEF-UHFFFAOYSA-N
• DB-260005
• 1313514-53-2
• SCHEMBL3454578
• AKOS025402697
• AC-33520
• AS-60836
• 2-(3-Bromophenyl)triphenylene (1313514-53-2)
• CS-0155934

• MDL： MFCD28384139
• InChIKey： KWXFBIBEVROWEF-UHFFFAOYSA-N
• Inchi： 1S/C24H15Br/c25-18-7-5-6-16(14-18)17-12-13-23-21-10-2-1-8-19(21)20-9-3-4-11-22(20)24(23)15-17/h1-15H
• SMILES： BrC1=C([H])C([H])=C([H])C(=C1[H])C1C([H])=C([H])C2C3=C([H])C([H])=C([H])C([H])=C3C3=C([H])C([H])=C([H])C([H])=C3C=2C=1[H]

Computed Properties

• Exact Mass: 382.03600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 1
• Monoisotopic Mass: 382.03571 g/mol
• Heavy Atom Count: 25
• Complexity: 459
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.2
• Topological Polar Surface Area: 0
• Molecular Weight: 383.3

Experimental Properties

• LogP: 7.57570
• PSA: 0.00000
• Boiling Point: 556.4±19.0 °C at 760 mmHg
• Melting Point: 147.0 to 151.0 deg-C
• Flash Point: 284.7±15.9 °C
• Solubility: Insuluble (5.4E-7 g/L) (25 ºC),
• Color/Form: No data available
• Density: 1.402±0.06 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Triphenylenes